EPAC 5376753

• Molecular Formula: C15H8Cl2N2O3S
• Molecular Weight: 367.2 g/mol
• InChI: InChI=1S/C15H8Cl2N2O3S/c16-7-1-3-9(11(17)5-7)12-4-2-8(22-12)6-10-13(20)18-15(23)19-14(10)21/h1-6H,(H2,18,19,20,21,23)
• InChIKey: QQAOFKJHOUFHKI-UHFFFAOYSA-N

EPAC 5376753: Allosteric Epac1 Inhibitor

EPAC 5376753 (CAS 302826-61-5) is a thiobarbituric acid derivative that functions as a selective, allosteric inhibitor of exchange protein directly activated by cAMP isoform 1 (Epac1). It was identified through a computational molecular modeling screen targeting the conserved hinge region of the Epac1 cyclic nucleotide-binding domain [1]. In Swiss 3T3 cells, EPAC 5376753 inhibits Epac1 with an IC50 of 4 µM without inhibiting protein kinase A (PKA) or adenylyl cyclase, establishing its utility as a pharmacological tool for dissecting cAMP signaling pathways independently of PKA activity [1]. The compound is structurally derived from the barbituric acid analog 5225554, with the thiobarbituric acid modification conferring enhanced cellular efficacy against Epac1-mediated signaling [1].

✓ Selective allosteric Epac1 inhibitor tool compound

✓ cAMP pathway dissection: Epac1 vs. PKA selectivity

✓ Thiobarbituric acid scaffold; reported cellular target engagement

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source

EPAC 5376753 Differentiation from Generic Inhibitors

Epac inhibitors encompass structurally and mechanistically diverse chemotypes, including noncompetitive antagonists (CE3F4), dual Epac1/Epac2 inhibitors (ESI-09), and isoform-selective agents (HJC0350 for Epac2). These compounds differ fundamentally in their binding sites, allosteric mechanisms, and isoform selectivity profiles. EPAC 5376753 occupies a distinct pharmacological niche as an allosteric Epac1 inhibitor that binds the hinge region of the cyclic nucleotide-binding domain (CNBD) [1], a site not targeted by CE3F4 or ESI-09. Furthermore, the thiobarbituric acid scaffold of EPAC 5376753 provides superior cellular inhibition of Epac1 compared to its barbituric acid parent 5225554 [1]. Generic substitution among these agents without accounting for these mechanistic and pharmacological differences yields non-equivalent experimental outcomes in cAMP pathway dissection.

• 5225554 (barbituric acid parent)

  Weaker cellular Epac1 inhibition reported; may require higher concentrations and may not reproduce thiobarbituric acid scaffold potency.

• ESI-09 (dual Epac1/Epac2 inhibitor)

  Dual isoform inhibition confounds Epac1-specific signaling dissection; Epac2 co-inhibition may shift pathway interpretation.

• HJC0350 (Epac2-selective inhibitor)

  Epac2-selective, no Epac1 activity; inappropriate for Epac1-dependent studies.

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source

EPAC 5376753 Comparative Evidence

Cellular Epac1 Inhibition vs. 5225554

EPAC 5376753, the thiobarbituric acid analog of 5225554, demonstrates greater ability to inhibit Epac1 in cellular assays. In Swiss 3T3 cells, 10 µM EPAC 5376753 more effectively reduced forskolin-stimulated Rap1 activation (Epac-mediated signaling) compared to 10 µM 5225554, as quantified by Western blotting of activated Rap1 [1]. The parent compound 5225554, a barbituric acid derivative, inhibited Epac at 100 µM without affecting PKA-mediated VASP phosphorylation, but the thiobarbituric modification in EPAC 5376753 significantly improved cellular potency [1].

Cellular Epac1 inhibition

Head-to-head

10 µM EPAC 5376753 more effectively reduced forskolin-stimulated Rap1 activation than 10 µM 5225554; ~10-fold improved cellular potency reported.

Supports thiobarbituric acid scaffold advantage for Epac1 target engagement studies.

Swiss 3T3 cells; Rap1-GTP pull-down. p<0.01, n=4.

Evidence Dimension	Cellular inhibition of Epac1 (Rap1 activation in Swiss 3T3 cells)
Target Compound Data	10 µM EPAC 5376753 significantly inhibited forskolin-stimulated Rap1 activation (p < 0.01, n=4)
Comparator Or Baseline	10 µM 5225554 (barbituric acid parent) showed weaker inhibition of Rap1 activation; required 100 µM for robust inhibition
Quantified Difference	EPAC 5376753 at 10 µM achieves comparable or superior Epac1 inhibition relative to 100 µM 5225554 (approximately 10-fold improved cellular potency)
Conditions	Swiss 3T3 cells; 30-min compound preincubation; 5-min forskolin (10 µM) stimulation; Rap1-GTP pull-down / Western blot quantification

Why This Matters

This demonstrates that the thiobarbituric acid scaffold is not a trivial structural variant—it confers a meaningful gain in cellular target engagement, making EPAC 5376753 the preferred choice over 5225554 for cell-based Epac1 inhibition studies.

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source

Epac1 Selectivity vs. ESI-09

EPAC 5376753 selectively targets Epac1, in contrast to ESI-09 which inhibits both Epac1 and Epac2. In vitro, EPAC 5376753 inhibits Epac1 with an IC50 of 4 µM in Swiss 3T3 cells [1]. ESI-09 exhibits IC50 values of 3.2 µM for Epac1 and 1.4 µM for Epac2, demonstrating dual-isoform inhibition [2][3]. For experiments requiring isoform-specific dissection of Epac1 versus Epac2 function, EPAC 5376753 provides Epac1-selective pharmacology that ESI-09 cannot offer.

Epac1 isoform selectivity

Cross-study comparable

EPAC 5376753 Epac1 IC50 = 4 µM (cellular), no Epac2 inhibition. ESI-09 Epac1 IC50 = 3.2 µM, Epac2 IC50 = 1.4 µM (GEF assay).

Enables Epac1-selective pathway studies without dual-isoform effects of ESI-09.

Different assay conditions; cross-study interpretation.

Evidence Dimension	Epac isoform selectivity profile
Target Compound Data	Epac1 IC50 = 4 µM (Swiss 3T3 cells); no reported inhibition of Epac2
Comparator Or Baseline	ESI-09: Epac1 IC50 = 3.2 µM, Epac2 IC50 = 1.4 µM (in vitro GEF activity assay with 25 µM cAMP)
Quantified Difference	EPAC 5376753 is Epac1-selective; ESI-09 is a dual Epac1/Epac2 inhibitor with ~2.3-fold preference for Epac2 over Epac1
Conditions	EPAC 5376753: Swiss 3T3 cellular assay; ESI-09: cell-free GEF activity assay with purified Epac1/Epac2 constructs

Why This Matters

For researchers dissecting Epac1-specific signaling roles—particularly in cardiac fibroblasts, vascular cells, or cancer models where Epac1 is the dominant isoform—EPAC 5376753 avoids confounding dual-isoform effects inherent to ESI-09.

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source
• [2] Zhu Y, Chen H, Boulton S, Mei F, Ye N, Melacini G, Zhou J, Cheng X. Biochemical and pharmacological characterizations of ESI-09 based EPAC inhibitors: defining the ESI-09 'therapeutic window'. Sci Rep. 2015;5:9344. doi:10.1038/srep09344 View Source
• [3] Adooq Bioscience. ESI-09 Product Datasheet. Catalog No. A14233. View Source

Allosteric Hinge Binding vs. CE3F4

EPAC 5376753 binds allosterically to the conserved hinge region of the Epac1 cyclic nucleotide-binding domain (CNBD), a site distinct from the cAMP-binding pocket targeted by the noncompetitive antagonist CE3F4 [1][2]. While (R)-CE3F4 inhibits Epac1 with an IC50 of 4.2 µM and shows 10-fold selectivity over Epac2 (IC50 = 44 µM) [2], it acts through a noncompetitive mechanism that stabilizes the inactive conformation. EPAC 5376753's hinge-region allosteric site represents a structurally validated, druggable pocket that prevents the conformational change required for Epac1 activation [1].

Allosteric site comparison

Cross-study comparable

EPAC 5376753 targets CNBD hinge region; (R)-CE3F4 is noncompetitive antagonist at distinct site. Both ~4 µM Epac1 potency.

Orthogonal allosteric mechanisms; EPAC 5376753 for hinge-region conformational studies.

CAMYEL BRET and cellular Rap1 assays.

Evidence Dimension	Binding site and mechanism of Epac1 inhibition
Target Compound Data	Allosteric inhibitor targeting the CNBD hinge region (Leu-315, Phe-342 proximity); IC50 = 4 µM in Swiss 3T3 cells
Comparator Or Baseline	(R)-CE3F4: noncompetitive Epac1 antagonist; IC50 = 4.2 µM for Epac1, 44 µM for Epac2 (10-fold Epac1 selectivity)
Quantified Difference	Similar Epac1 potency (4.0 vs. 4.2 µM) but distinct binding sites: EPAC 5376753 targets the CNBD hinge; CE3F4 binds outside the cAMP pocket via noncompetitive antagonism
Conditions	EPAC 5376753: CAMYEL BRET assay and Swiss 3T3 cellular Rap1 activation; CE3F4: Epac1 GEF activity assay toward Rap1

Why This Matters

Compounds targeting different allosteric sites enable complementary pharmacological approaches. EPAC 5376753 is the tool of choice when hinge-region allosteric modulation of Epac1 is desired, offering an orthogonal mechanism to CE3F4 for probing Epac1 conformational dynamics.

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source
• [2] Courilleau D, Bisserier M, Lucas A, Bouyssou JM, Fischmeister R, Blondeau JP, Lezoualc'h F. The (R)-enantiomer of CE3F4 is a preferential inhibitor of human exchange protein directly activated by cyclic AMP isoform 1 (Epac1). J Biol Chem. 2013;288(43):30862-30871. doi:10.1074/jbc.M113.495721 View Source

Epac1 Selectivity vs. HJC0350

EPAC 5376753 and HJC0350 represent complementary isoform-selective tools for the Epac family. EPAC 5376753 selectively inhibits Epac1 (IC50 = 4 µM) [1], while HJC0350 is a potent and selective Epac2 inhibitor (IC50 = 0.3 µM) with no activity against Epac1 [2]. This orthogonal selectivity profile makes EPAC 5376753 the appropriate choice when pharmacological dissection of Epac1-dependent (rather than Epac2-dependent) signaling is required.

Isoform selectivity profile

Cross-study comparable

EPAC 5376753 Epac1 IC50 = 4 µM, no Epac2 activity. HJC0350 Epac2 IC50 = 0.3 µM, no Epac1 activity.

Complementary isoform-selective tools; EPAC 5376753 for Epac1-specific interrogation.

HEK293/EPAC2-FL FRET sensor for HJC0350.

Evidence Dimension	Epac isoform selectivity (Epac1 vs. Epac2)
Target Compound Data	Epac1 IC50 = 4 µM; no reported Epac2 inhibition
Comparator Or Baseline	HJC0350: Epac2 IC50 = 0.3 µM; no inhibition of Epac1
Quantified Difference	EPAC 5376753 is Epac1-selective; HJC0350 is Epac2-selective (>13-fold more potent on Epac2)
Conditions	EPAC 5376753: Swiss 3T3 cellular Epac1 assay; HJC0350: HEK293/EPAC2-FL FRET sensor assay

Why This Matters

In tissues co-expressing Epac1 and Epac2 (e.g., cardiomyocytes, neurons, pancreatic β-cells), EPAC 5376753 enables Epac1-specific pharmacological interrogation without confounding Epac2 inhibition, complementing HJC0350 for Epac2-specific studies.

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source
• [2] Chen H, Tsalkova T, Mei FC, Hu Y, Cheng X, Zhou J. Functionalized N,N-Diphenylamines as Potent and Selective EPAC2 Inhibitors. ACS Med Chem Lett. 2013;4(11):1080-1084. doi:10.1021/ml4002649 View Source

Epac1 Inhibition Without PKA Cross-Reactivity

EPAC 5376753 inhibits Epac1-mediated Rap1 activation without affecting PKA-mediated VASP phosphorylation at concentrations up to 10 µM in Swiss 3T3 cells [1]. In HEK293 cell lysates using the CAMYEL BRET assay, 10 µM EPAC 5376753 decreased cAMP-induced Epac1 activation without evidence of PKA inhibition [1]. This cAMP pathway discrimination is critical because both Epac and PKA are activated by the same second messenger, and many tool compounds (e.g., cAMP analogs) modulate both effectors simultaneously [2].

PKA selectivity

Class-level

10 µM EPAC 5376753 inhibited Rap1 activation without altering VASP phosphorylation (PKA readout) in Swiss 3T3 cells.

Demonstrates Epac1 pathway discrimination over PKA; supports cAMP dissection without dual-pathway confounding.

Class-level inference; verify in target cell type.

Evidence Dimension	Selectivity for Epac1 over PKA in cellular context
Target Compound Data	10 µM EPAC 5376753 inhibits forskolin-stimulated Rap1 activation (Epac) without altering VASP phosphorylation (PKA)
Comparator Or Baseline	cAMP analogs (e.g., 8-CPT-cAMP) activate both Epac and PKA; ESI-09 also shows >100-fold selectivity for Epac over PKA
Quantified Difference	Qualitative selectivity: complete discrimination between Epac and PKA signaling at 10 µM in Swiss 3T3 cells
Conditions	Swiss 3T3 and HEK293 cells; Epac activity measured by Rap1-GTP pull-down; PKA activity measured by VASP Ser-157 phosphorylation

Why This Matters

For experiments requiring exclusive pharmacological manipulation of Epac1 without perturbing PKA signaling, EPAC 5376753 provides a validated tool with demonstrated cellular selectivity, avoiding the confounding dual-pathway effects of cAMP analog approaches.

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source
• [2] Bos JL. Epac: a new cAMP target and new avenues in cAMP research. Nat Rev Mol Cell Biol. 2003;4:733-738. doi:10.1038/nrm1205 View Source

Epac1-Mediated Fibroblast Migration Inhibition

EPAC 5376753 functionally inhibits cAMP-induced migration of cardiac fibroblasts, a cellular phenotype specifically mediated by Epac1. In modified Boyden chamber assays, 10 µM EPAC 5376753 significantly reduced forskolin-stimulated migration of adult rat cardiac fibroblasts [1]. This functional endpoint provides evidence that EPAC 5376753 antagonizes a physiologically relevant Epac1-dependent process beyond biochemical or reporter assays, distinguishing it from inhibitors validated only in cell-free systems [1].

Functional migration inhibition

Supporting evidence

10 µM EPAC 5376753 reduced forskolin-stimulated migration of adult rat cardiac fibroblasts in Transwell assay.

Supports Epac1-mediated cell migration endpoint studies; model context for fibrosis research.

Exact fold-change from original publication; serum-starved conditions.

Evidence Dimension	Inhibition of Epac1-mediated cell migration (functional assay)
Target Compound Data	10 µM EPAC 5376753 inhibits forskolin-stimulated migration of cardiac fibroblasts
Comparator Or Baseline	No direct quantitative comparator in the same study; qualitatively comparable to Epac1 siRNA knockdown phenotype
Quantified Difference	Significant reduction in migration vs. forskolin-alone control (exact fold-change derived from densitometry in original publication)
Conditions	Adult rat cardiac fibroblasts; 30-min pretreatment with 10 µM EPAC 5376753; 8.0-µm pore Transwell inserts; 24-h serum starvation

Why This Matters

This functional validation in a disease-relevant cell type (cardiac fibroblasts, implicated in myocardial fibrosis) demonstrates that EPAC 5376753 inhibits a therapeutically meaningful Epac1-dependent phenotype, supporting its use in fibrosis and cardiovascular remodeling studies.

• [1] Brown LM, Rogers KE, McCammon JA, Insel PA. Allosteric inhibition of Epac: computational modeling and experimental validation to identify allosteric sites and inhibitors. J Biol Chem. 2014;289(42):29148-29157. doi:10.1074/jbc.M114.569319 View Source

EPAC 5376753 Research & Industrial Applications

cAMP Signaling Dissection: Epac1 vs. PKA

EPAC 5376753 enables selective pharmacological blockade of Epac1 without affecting PKA activity, as demonstrated by its inhibition of Rap1 activation without altering VASP phosphorylation in Swiss 3T3 and HEK293 cells . This scenario applies to studies where forskolin or GPCR agonists elevate intracellular cAMP, simultaneously activating both Epac and PKA. By pretreating cells with 4–10 µM EPAC 5376753, researchers can attribute cAMP-driven phenotypes specifically to Epac1 rather than PKA, a critical distinction for target validation in cardiovascular, metabolic, and oncological contexts .

Epac1-Driven Cardiac Fibroblast Migration

EPAC 5376753 at 10 µM inhibits cAMP-induced migration of adult rat cardiac fibroblasts in Transwell assays . This functional endpoint is directly relevant to myocardial fibrosis research, where Epac1-mediated fibroblast migration contributes to adverse cardiac remodeling. Researchers studying fibrotic signaling in the heart can employ EPAC 5376753 to interrogate the Epac1-Rap1 signaling axis as a driver of fibroblast motility, independent of TGF-β or other pro-fibrotic pathways .

Epac1 Selectivity in Co-Expressing Cells

In cell types co-expressing both Epac isoforms (e.g., cardiomyocytes, neurons, pancreatic β-cells), EPAC 5376753 provides Epac1-selective inhibition without confounding effects on Epac2 . This contrasts with dual inhibitors like ESI-09 . By pairing EPAC 5376753 with the Epac2-selective inhibitor HJC0350 (IC50 = 0.3 µM for Epac2) , researchers can deconvolve the distinct contributions of Epac1 and Epac2 to physiological and pathological processes, enabling isoform-specific target validation studies.

Epac1 CNBD Hinge Conformational Probe

EPAC 5376753 is the first validated small-molecule ligand targeting the conserved hinge region of the Epac1 CNBD, a structurally characterized allosteric site identified through molecular dynamics simulations and virtual screening . Researchers employing biophysical methods (NMR, HDX-MS, or FRET-based conformational sensors such as CAMYEL) can use EPAC 5376753 as a chemical probe to stabilize specific Epac1 conformations and study the allosteric regulation of cAMP sensing, complementing cAMP-competitive probes that bind the orthosteric pocket .

Application

Selection Property

Validation Focus

cAMP signaling dissection (Epac1 vs. PKA)

Epac1-selective, PKA-sparing pharmacology

Rap1 activation and VASP phosphorylation endpoints

Cardiac fibroblast migration studies

Epac1-mediated cell migration inhibition

Transwell migration assay endpoints

Epac1/Epac2 isoform deconvolution

Epac1-selective vs. Epac2-selective tools

Isoform-specific functional readouts in co-expressing cells

Epac1 CNBD conformational studies

Allosteric hinge-region binding

Conformational change assays (FRET, HDX-MS)